Cas no 1391835-53-2 (1-[(4-methylphenyl)sulfonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxabo Rolan-2-yl)-1h-pyrazole)

• Product Name: 1-[(4-methylphenyl)sulfonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxabo Rolan-2-yl)-1h-pyrazole
• CAS No: 1391835-53-2
• MF: C₁₆H₂₁BN₂O₄S
• MW: 348.224942922592
• MDL: MFCD22571831
• CID: 1263225
• PubChem ID: 92042968
• Update Time: 2025-04-20

1-[(4-methylphenyl)sulfonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxabo Rolan-2-yl)-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Methylphenyl)sulfonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxabo rolan-2-yl)-1H-pyrazole
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrazole
• CS-0060051
• 1-(4-methylphenyl)sulfonyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• AKOS025396418
• DB-212315
• MFCD22571831
• AMY33210
• AS-55722
• 1-(4-methylbenzenesulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• W17693
• A1-04231
• 1391835-53-2
• 4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-(toluene-4-sulfonyl)-1H-pyrazole
• 1-[(4-methylphenyl)sulfonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxabo Rolan-2-yl)-1h-pyrazole

• MDL： MFCD22571831
• Inchi： 1S/C16H21BN2O4S/c1-12-6-8-14(9-7-12)24(20,21)19-11-13(10-18-19)17-22-15(2,3)16(4,5)23-17/h6-11H,1-5H3
• InChI Key： AMHSMPPRQCGVEY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=C(B2OC(C)(C)C(C)(C)O2)C=N1)(=O)=O

Computed Properties

• Exact Mass: 347.13523
• Monoisotopic Mass: 348.1315085 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 348.2
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 70.42